6-Oxo Norethindrone Acetate
6-Oxo Norethindrone Acetate
Brand Name:
Vulcanchem
CAS No.:
438244-27-0
VCID:
VC0120433
InChI:
InChI=1S/C22H26O4/c1-4-22(26-13(2)23)10-8-19-17-12-20(25)18-11-14(24)5-6-15(18)16(17)7-9-21(19,22)3/h1,11,15-17,19H,5-10,12H2,2-3H3/t15-,16-,17-,19+,21+,22+/m1/s1
SMILES:
CC(=O)OC1(CCC2C1(CCC3C2CC(=O)C4=CC(=O)CCC34)C)C#C
Molecular Formula:
C22H26O4
Molecular Weight:
354.4 g/mol
6-Oxo Norethindrone Acetate
CAS No.: 438244-27-0
Reference Standards
VCID: VC0120433
Molecular Formula: C22H26O4
Molecular Weight: 354.4 g/mol
| CAS No. | 438244-27-0 |
|---|---|
| Product Name | 6-Oxo Norethindrone Acetate |
| Molecular Formula | C22H26O4 |
| Molecular Weight | 354.4 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S,17R)-17-ethynyl-13-methyl-3,6-dioxo-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C22H26O4/c1-4-22(26-13(2)23)10-8-19-17-12-20(25)18-11-14(24)5-6-15(18)16(17)7-9-21(19,22)3/h1,11,15-17,19H,5-10,12H2,2-3H3/t15-,16-,17-,19+,21+,22+/m1/s1 |
| Standard InChIKey | VWZKIXMSPWEBCV-KYPKCDLESA-N |
| Isomeric SMILES | CC(=O)O[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC(=O)C4=CC(=O)CC[C@H]34)C)C#C |
| SMILES | CC(=O)OC1(CCC2C1(CCC3C2CC(=O)C4=CC(=O)CCC34)C)C#C |
| Canonical SMILES | CC(=O)OC1(CCC2C1(CCC3C2CC(=O)C4=CC(=O)CCC34)C)C#C |
| Synonyms | (17α)-17-(Acetyloxy)-19-norpregn-4-en-20-yne-3,6-dione; _x000B_6-Ketonorethindrone Acetate; |
| PubChem Compound | 11428188 |
| Last Modified | Nov 11 2021 |
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